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Introduction

Sodium-glucose cotransporters (SGLTs) are a family of membrane proteins that play a crucial
role in glucose homeostasis. Two major isoforms, SGLT1 and SGLT2, are responsible for the
majority of glucose reabsorption in the intestine and kidneys, respectively. Inhibition of these
transporters, particularly SGLT2, has emerged as a successful therapeutic strategy for the
management of type 2 diabetes. Picraline, an indole alkaloid derived from plants of the
Alstonia genus, has been identified as a potential inhibitor of SGLT proteins. This document
provides detailed protocols for the in vitro and in vivo evaluation of Picraline and its derivatives
for their inhibitory activity against SGLT1 and SGLT?2.

Picraline and its related alkaloids isolated from Alstonia macrophylla have demonstrated
inhibitory effects on both SGLT1 and SGLT2.[1][2] This makes them interesting candidates for
further investigation as potential dual inhibitors or as scaffolds for the development of more
selective inhibitors. These protocols are designed to guide researchers in the systematic
evaluation of Picraline's SGLT inhibitory potential.
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Data Presentation: SGLT Inhibition by Picraline-Type
Alkaloids

The following table summarizes the in vitro inhibitory activities of several picraline-type
alkaloids isolated from Alstonia macrophylla against human SGLT1 and SGLT2.[1] This data
provides a benchmark for the expected potency of this class of compounds.

Selectivity

Compound SGLT1 IC50 (pM) SGLT2 IC50 (pM)
(SGLT1/SGLT2)

10-methoxy-N(1)-
methylburnamine-17- 4.0 0.5 8

O-veratrate

Alstiphyllanine D 5.0 2.0 2.5
Alstiphyllanine E Moderate Inhibition Moderate Inhibition N/A
Alstiphyllanine F Moderate Inhibition Moderate Inhibition N/A

Experimental Protocols
In Vitro SGLT Inhibition Assay: Fluorescent Glucose
Uptake

This protocol describes a cell-based assay to determine the half-maximal inhibitory
concentration (IC50) of Picraline using a fluorescent glucose analog, 2-[N-(7-nitrobenz-2-oxa-
1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG).

Materials:

e Cell Lines: Human Embryonic Kidney 293 (HEK293) cells stably expressing human SGLT1
(hSGLT1) or human SGLT2 (hSGLT?2). Alternatively, human kidney proximal tubule cells (HK-
2) which endogenously express SGLT2 can be used.

e Test Compound: Picraline.
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» Positive Controls: Phlorizin (non-selective SGLT inhibitor), Dapagliflozin (selective SGLT2
inhibitor).

e Fluorescent Substrate: 2-NBDG.
o Buffers:

o Sodium-containing buffer (e.g., Krebs-Ringer-HEPES buffer: 130 mM NaCl, 5 mM KCI, 1.3
mM CacCl2, 1.3 mM MgS0O4, 20 mM HEPES, pH 7.4).

o Sodium-free buffer (replace NaCl with an equimolar concentration of choline chloride).

o Cell Culture Reagents: DMEM, FBS, penicillin-streptomycin, G418 (for selection of stable
cell lines).

o Assay Plates: 96-well black, clear-bottom microplates.

 Instrumentation: Fluorescence microplate reader (Excitation/Emission ~485/535 nm).
Procedure:

e Cell Culture and Seeding:

o Culture HEK293-hSGLT1 and HEK293-hSGLT2 cells in DMEM supplemented with 10%
FBS, 1% penicillin-streptomycin, and an appropriate concentration of G418 to maintain
selection pressure.

o Seed the cells into 96-well black, clear-bottom plates at a density that ensures a confluent
monolayer on the day of the assay. Incubate for 24-48 hours at 37°C in a humidified 5%
CO2 incubator.

e Compound Preparation:

o Prepare a stock solution of Picraline (e.g., 10 mM) in a suitable organic solvent like
DMSO. Note: Due to the lack of specific solubility data for Picraline, it is recommended to
test solubility in small volumes first. If precipitation occurs upon dilution in aqueous buffers,
a final DMSO concentration of <0.5% in the assay should be maintained to avoid solvent-
induced artifacts.
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o Prepare serial dilutions of Picraline in sodium-containing buffer to achieve the desired
final concentrations for the dose-response curve (e.g., 0.01 uM to 100 uM). Also, prepare
solutions for the positive controls.

e Glucose Uptake Assay:
o On the day of the assay, gently wash the cell monolayer twice with sodium-free buffer.

o Pre-incubate the cells for 15-30 minutes at 37°C with 100 pL of sodium-containing buffer
with or without various concentrations of Picraline or control inhibitors. Include wells with
sodium-free buffer to determine non-SGLT mediated uptake.

o Initiate glucose uptake by adding 2-NBDG to a final concentration of 100-200 uM to each
well.

o Incubate the plate for 30-60 minutes at 37°C.

o Terminate the uptake by aspirating the medium and washing the cells three times with ice-
cold sodium-free buffer.

o Add 100 pL of a suitable lysis buffer (e.g., PBS with 1% Triton X-100) to each well and
gently agitate to ensure complete cell lysis.

o Measure the fluorescence intensity using a microplate reader.
» Data Analysis:

o Calculate the SGLT-mediated glucose uptake by subtracting the average fluorescence of
the sodium-free buffer wells from the fluorescence of the sodium-containing buffer wells.

o Normalize the data by setting the SGLT-mediated uptake in the absence of an inhibitor as
100% and the uptake in the presence of a saturating concentration of a known inhibitor
(e.g., phlorizin) as 0%.

o Plot the percentage of inhibition against the logarithm of the Picraline concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using a
suitable software (e.g., GraphPad Prism).
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In Vivo SGLT Inhibition Assay: Urinary Glucose
Excretion in Rodents

This protocol outlines the procedure to assess the in vivo efficacy of Picraline by measuring its
effect on urinary glucose excretion (UGE) in a rodent model.

Materials:
» Animal Model: Male diabetic rats (e.g., Zucker Diabetic Fatty rats) or mice.

» Test Compound: Picraline, formulated in a suitable vehicle for oral administration (e.g., 0.5%
carboxymethylcellulose).

» Positive Control: A known SGLT2 inhibitor (e.g., Canagliflozin or Dapagliflozin).
» Equipment: Metabolic cages for individual housing and 24-hour urine collection.
¢ Analytical Kits: Glucose assay kit and creatinine assay Kit.

Procedure:

e Animal Acclimatization and Grouping:

o Acclimate the animals to the metabolic cages for at least 24 hours before the experiment
to minimize stress-related effects.

o Randomly assign animals to different treatment groups (vehicle control, Picraline at
various doses, and positive control).

e Dosing and Urine Collection:

o Administer a single oral dose of Picraline, vehicle, or the positive control to the respective
groups.

o Immediately place the animals back into the metabolic cages and begin a 24-hour urine
collection period. Ensure free access to food and water.

e Sample Processing and Analysis:
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[e]

At the end of the 24-hour period, record the total urine volume for each animal.

(¢]

Centrifuge the urine samples to remove any precipitates.

[¢]

Measure the glucose concentration in the urine samples using a glucose assay Kkit.

[¢]

Optionally, measure the creatinine concentration to normalize for variations in urine output.

o Data Analysis:

o Calculate the total amount of glucose excreted over 24 hours (UGE in mg) using the
formula: UGE = Urine Glucose Concentration (mg/dL) x Urine Volume (dL).

o Normalize the UGE to the animal's body weight (mg/kg).

o Compare the mean UGE of the Picraline-treated groups to the vehicle control group using
appropriate statistical tests (e.g., ANOVA followed by Dunnett's test).

o A dose-response relationship can be established by plotting the UGE against the
administered dose of Picraline.

Mandatory Visualizations
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Caption: SGLT2-mediated glucose reabsorption pathway and the inhibitory action of Picraline.
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Caption: Experimental workflow for the in vitro SGLT inhibition assay using 2-NBDG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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